Cas no 82815-75-6 (4-(4-aminophenyl)-2-methylbut-3-yn-2-ol)

• Product Name: 4-(4-aminophenyl)-2-methylbut-3-yn-2-ol
• CAS No: 82815-75-6
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 1079459
• PubChem ID: 901410
• Update Time: 2025-04-20

4-(4-aminophenyl)-2-methylbut-3-yn-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(4-Amino-phenyl)-2-methyl-but-3-yn-2-ol
• 4-(4-aminophenyl)-2-methylbut-3-yn-2-ol
• SCHEMBL3448180
• 82815-75-6
• Oprea1_301282
• CS-0366338
• 4-(4-aminophenyl)-2-methyl-3-butyn-2-ol
• F2167-6944
• AKOS000302773

• MDL： MFCD00168838
• Inchi： 1S/C11H13NO/c1-11(2,13)8-7-9-3-5-10(12)6-4-9/h3-6,13H,12H2,1-2H3
• InChI Key： RJEBGIGOMGXQQE-UHFFFAOYSA-N
• SMILES： OC(C#CC1C=CC(=CC=1)N)(C)C

Computed Properties

• Exact Mass: 175.099714038g/mol
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų

4-(4-aminophenyl)-2-methylbut-3-yn-2-ol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT